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Compound of Interest

Compound Name: 2-Chloroadenosine

Cat. No.: B027285 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 2-Chloroadenosine. Adherence to these procedures

is essential for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Risk Assessment
2-Chloroadenosine is a chemical compound that requires careful handling due to its potential

health hazards. It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It

can cause skin and serious eye irritation, and may also lead to respiratory irritation.

Furthermore, it is suspected of damaging fertility or the unborn child.

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)

H312: Harmful in contact with skin Acute toxicity, dermal (Category 4)

H332: Harmful if inhaled Acute toxicity, inhalation (Category 4)

H315: Causes skin irritation Skin irritation (Category 2)

H319: Causes serious eye irritation Eye irritation (Category 2A)

H335: May cause respiratory irritation Specific target organ toxicity (single exposure)

H361: Suspected of damaging fertility or the

unborn child
Reproductive toxicity (Category 2)
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. Engineering controls, such

as a chemical fume hood, should be the primary line of defense, supplemented by the

equipment detailed below.

Protection Area Equipment Specifications & Rationale

Eyes/Face Safety Goggles & Face Shield

Use chemical splash goggles

that meet EN166 or ANSI

Z87.1 standards. A face shield

should be worn over goggles,

especially when there is a risk

of splashing or dust

generation.[2][3]

Skin/Body Chemical-Resistant Lab Coat
A long-sleeved lab coat, fully

buttoned, is required.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[2] Double-

gloving is advised. Always

inspect gloves before use and

use proper removal techniques

to avoid skin contact.[4]

Respiratory NIOSH-Approved Respirator

Required if handling the solid

outside of a fume hood or if

dust generation is likely.[2] A

minimum of an N95-rated

respirator should be used.[4][5]

Operational Plan: Step-by-Step Handling
Procedures
This protocol outlines the procedural steps for the safe handling of 2-Chloroadenosine from

initial preparation to the conclusion of the experimental work.
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3.1. Preparation

Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Chloroadenosine.[6]

Designate a Handling Area: All work with solid 2-Chloroadenosine should be conducted in a

designated area, such as a chemical fume hood, to minimize exposure.[7]

Assemble Materials: Before handling the compound, gather all necessary equipment:

spatulas, weigh paper/boats, glassware, solvents, and waste containers.[2]

Verify Safety Equipment: Ensure an eyewash station and safety shower are accessible and

unobstructed.[2]

3.2. Handling

Don PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Weighing: To minimize dust formation, carefully weigh the desired amount of the compound

on weigh paper or in a weigh boat inside a chemical fume hood.[4][7]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Experimentation: Conduct all experimental procedures involving 2-Chloroadenosine within

the designated handling area.

3.3. Post-Handling

Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the face shield/goggles, and then the lab coat.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4][6]
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Solid Waste: All unused compound, contaminated weigh boats, gloves, and other disposable

materials should be collected in a dedicated, sealed, and chemically-resistant container.[4]

Label the container as "Hazardous Waste" with the full chemical name.

Liquid Waste: Unused solutions containing 2-Chloroadenosine should be collected in a

separate, sealed, and chemically-resistant container, also labeled as "Hazardous Waste."

Disposal Method: All waste must be treated as hazardous chemical waste.[4] Arrange for

disposal through a licensed professional waste disposal service.[4][7] Do not allow the

product to enter drains or sewers.[4]

Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.[4]

In case of eye contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes

and consult a physician.[4]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[4]

If swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and consult a physician.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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